![molecular formula C7H4BrFN2 B2727637 4-Amino-2-bromo-5-fluorobenzonitrile CAS No. 1850856-63-1](/img/structure/B2727637.png)
4-Amino-2-bromo-5-fluorobenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-2-bromo-5-fluorobenzonitrile is a chemical compound with the CAS Number: 1850856-63-1 . It has a molecular weight of 215.02 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for 4-Amino-2-bromo-5-fluorobenzonitrile is the same as its common name . The InChI code for this compound is 1S/C7H4BrFN2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2 .Physical And Chemical Properties Analysis
4-Amino-2-bromo-5-fluorobenzonitrile is a powder that is stored at room temperature . It has a molecular weight of 215.02 .Scientific Research Applications
Organic Synthesis Intermediate
“4-Amino-2-bromo-5-fluorobenzonitrile” is used as an intermediate in organic synthesis . It is a building block that can be used to create a variety of complex organic molecules for further research and development .
OLED Research
This compound is used as a precursor for the synthesis of Thermally Activated Delayed Fluorescence (TADF) dyes in Organic Light Emitting Diode (OLED) applications . TADF dyes are crucial in the development of efficient and cost-effective OLEDs .
Drug Discovery
“4-Amino-2-bromo-5-fluorobenzonitrile” is used in drug discovery research . Its unique structure and reactivity make it a valuable building block in the synthesis of new pharmaceutical compounds .
Anti-tumor Applications
The compound is used in the synthesis of quinazolines for use in anti-tumor applications . Quinazolines are a class of compounds that have shown promise in the treatment of various types of cancer .
Anti-inflammatory Applications
In addition to its anti-tumor applications, “4-Amino-2-bromo-5-fluorobenzonitrile” is also used in the synthesis of compounds for anti-inflammatory applications . This makes it a valuable tool in the development of new treatments for inflammatory diseases .
GABAA2/3 Binding Site Agonists
“4-Amino-2-bromo-5-fluorobenzonitrile” is used in the synthesis of pyrimidine functional compounds acting as GABAA2/3 binding site agonists . These compounds are used in the treatment of anxiety disorders .
Safety and Hazards
The compound is considered hazardous and has several safety precautions associated with it. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-amino-2-bromo-5-fluorobenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFN2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUZEAZKDCEPDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)N)Br)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-bromo-5-fluorobenzonitrile | |
CAS RN |
1850856-63-1 |
Source
|
Record name | 4-amino-2-bromo-5-fluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.